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Compound of Interest

Compound Name:
6-Amino-2-bromo-3-methylbenzoic

acid

Cat. No.: B124376 Get Quote

An In-Depth Technical Guide to 6-Amino-2-bromo-3-methylbenzoic Acid

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

name, and known properties of 6-Amino-2-bromo-3-methylbenzoic acid. It is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 6-
Amino-2-bromo-3-methylbenzoic acid.

The chemical structure is as follows:

Chemical Formula: C₈H₈BrNO₂[1]

SMILES String: O=C(O)C1=C(N)C=CC(C)=C1Br[1]

InChI Key: DESUDZIADGQZIJ-UHFFFAOYSA-N[1]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 6-Amino-2-bromo-3-
methylbenzoic acid and its hydrochloride salt.
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Property Value Source

Molecular Weight 230.06 g/mol [1]

Empirical Formula C₈H₈BrNO₂ [1]

Physical Form Solid [1]

CAS Number

1156838-26-4 (for 2-Amino-6-

bromo-3-methylbenzoic acid

isomer)

PubChem Substance ID 329827091 [1]

Storage Class 11 - Combustible Solids [1]

WGK WGK 3 [1]

Synthesis and Experimental Protocols
A specific, peer-reviewed experimental protocol for the synthesis of 6-Amino-2-bromo-3-
methylbenzoic acid is not readily available in the public domain. However, based on

established organic chemistry principles and synthesis routes for structurally similar

compounds, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway
A potential route for the synthesis of 6-Amino-2-bromo-3-methylbenzoic acid involves the

nitration of 2-bromo-3-methylbenzoic acid followed by the reduction of the nitro group to an

amine.

Step 1: Bromination of m-Toluic Acid The synthesis could start from m-toluic acid, which is first

brominated to yield 2-bromo-3-methylbenzoic acid.

Step 2: Nitration of 2-Bromo-3-methylbenzoic acid The resulting 2-bromo-3-methylbenzoic acid

can then be nitrated to introduce a nitro group onto the aromatic ring, likely at the 6-position

due to directing effects of the existing substituents.

Step 3: Reduction of the Nitro Group The final step would be the reduction of the nitro group to

an amino group, yielding the target compound, 6-Amino-2-bromo-3-methylbenzoic acid.
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The following diagram illustrates this proposed synthetic workflow.

Proposed Synthesis of 6-Amino-2-bromo-3-methylbenzoic acid

m-Toluic Acid

Bromination
(e.g., Br2, FeBr3)

2-Bromo-3-methylbenzoic Acid

Nitration
(e.g., HNO3, H2SO4)

6-Nitro-2-bromo-3-methylbenzoic Acid

Reduction
(e.g., SnCl2, HCl or H2, Pd/C)

6-Amino-2-bromo-3-methylbenzoic Acid
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Caption: Proposed synthetic workflow for 6-Amino-2-bromo-3-methylbenzoic acid.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in peer-reviewed literature regarding the

biological activity or the involvement of 6-Amino-2-bromo-3-methylbenzoic acid in any

signaling pathways. Related substituted aminobenzoic acids are recognized as valuable

building blocks in medicinal chemistry for the synthesis of various heterocyclic compounds with

potential therapeutic applications. For instance, derivatives of other bromo-substituted

anthranilic acids have been investigated for anti-inflammatory, anticonvulsant, and antimicrobial

activities. However, the specific biological role of 6-Amino-2-bromo-3-methylbenzoic acid
remains to be elucidated.

Conclusion
6-Amino-2-bromo-3-methylbenzoic acid is a substituted aromatic carboxylic acid with

potential applications in organic synthesis and drug discovery. While its fundamental

physicochemical properties are documented, detailed experimental protocols for its synthesis

and information on its biological activity are not yet publicly available. The proposed synthetic

pathway offers a logical approach for its preparation, which can be optimized by researchers in

the field. Further studies are required to explore the potential therapeutic applications and

biological mechanisms of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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